molecular formula C10H11N3 B8726320 2-((1H-imidazol-2-yl)methyl)aniline CAS No. 87081-88-7

2-((1H-imidazol-2-yl)methyl)aniline

Cat. No. B8726320
CAS RN: 87081-88-7
M. Wt: 173.21 g/mol
InChI Key: KSKKEMJYPOUZKJ-UHFFFAOYSA-N
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Description

2-((1H-imidazol-2-yl)methyl)aniline is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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properties

CAS RN

87081-88-7

Molecular Formula

C10H11N3

Molecular Weight

173.21 g/mol

IUPAC Name

2-(1H-imidazol-2-ylmethyl)aniline

InChI

InChI=1S/C10H11N3/c11-9-4-2-1-3-8(9)7-10-12-5-6-13-10/h1-6H,7,11H2,(H,12,13)

InChI Key

KSKKEMJYPOUZKJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CC2=NC=CN2)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

50% Aqueous ethanol (5,672 ml) and 2,890 g (14.22 moles) of 2-(2-nitrobenzyl)imidazole are charged into a 22 liter flask. The suspension is stirred under nitrogen atmosphere and 2,400 g (42.97 moles) of iron powder (100 mesh) are added all at once. The mixture is then warmed to 70° and a solution of 1.7 ml of 12N hydrochloric acid in 8.3 ml absolute ethanol are added. A vigorous exotherm results and a strong reflux occurs that persists for 1.5 hours. Then the exotherm subsides, a mixture of 290 ml of 12N HCl and 1400 ml of absolute ethanol are added over 30 minutes. Heat is applied and the mixture is refluxed for 2 hours, diluted with 6,500 ml of absolute ethanol and adjusted to pH 8-9 with 700 ml of 10N sodium hydroxide. The suspension is stirred for 1 hour and filtered. The cake is washed with 1,000 ml of absolute ethanol, the filtrates are combined and the solvent is removed. The remaining solid is then suspended in 10,000 ml of water, stirred under nitrogen atmosphere for two hours, collected, washed with 2,000 ml of water, and dried to yield 2-(2-aminobenzyl)imidazole, m.p. 153°-155°.
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